Cas no 62932-75-6 (1-3-(benzyloxy)phenylpropan-2-one)

• Product Name: 1-3-(benzyloxy)phenylpropan-2-one
• CAS No: 62932-75-6
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD03410427
• CID: 4079981
• PubChem ID: 15197905
• Update Time: 2025-11-04

1-3-(benzyloxy)phenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-[3-(phenylmethoxy)phenyl]-
• 1-3-(benzyloxy)phenylpropan-2-one
• 1-[3-(benzyloxy)phenyl]propan-2-one
• SCHEMBL670027
• 62932-75-6
• MCA93275
• 1-(3-phenylmethoxyphenyl)propan-2-one
• CS-0239868
• 1-[3-(Phenylmethoxy)phenyl]-2-propanone
• EN300-220238
• DTXSID101279221

• MDL： MFCD03410427
• Inchi： 1S/C16H16O2/c1-13(17)10-15-8-5-9-16(11-15)18-12-14-6-3-2-4-7-14/h2-9,11H,10,12H2,1H3
• InChI Key： ABANISFJNIMLEP-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OCC2=CC=CC=C2)=C1)C(=O)C

Computed Properties

• Exact Mass: 240.115029749Da
• Monoisotopic Mass: 240.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-3-(benzyloxy)phenylpropan-2-one

Recent Advances in the Study of 1-3-(Benzyloxy)phenylpropan-2-one (CAS: 62932-75-6) in Chemical Biology and Pharmaceutical Research

The compound 1-3-(benzyloxy)phenylpropan-2-one (CAS: 62932-75-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The information presented herein is derived from peer-reviewed academic papers, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 1-3-(benzyloxy)phenylpropan-2-one as a key intermediate in the synthesis of various pharmacologically active molecules. Its structural features, including the benzyloxy and phenylpropan-2-one moieties, make it a valuable scaffold for designing novel compounds with potential anti-inflammatory, antimicrobial, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited promising inhibitory effects against specific cancer cell lines, suggesting its potential as a lead compound for oncology drug development.

In addition to its therapeutic potential, researchers have also explored the mechanistic pathways through which 1-3-(benzyloxy)phenylpropan-2-one exerts its biological effects. Advanced techniques such as molecular docking and in vitro assays have been employed to elucidate its interactions with target proteins and enzymes. These studies have provided valuable insights into the compound's mode of action, paving the way for the rational design of more potent and selective analogs.

Another area of interest is the optimization of synthetic routes for 1-3-(benzyloxy)phenylpropan-2-one. Recent advancements in green chemistry and catalytic processes have enabled more efficient and sustainable production of this compound, reducing the environmental impact associated with its synthesis. For example, a 2022 study in Organic Process Research & Development reported a novel catalytic method that significantly improved the yield and purity of the compound while minimizing waste generation.

Despite these promising developments, challenges remain in the clinical translation of 1-3-(benzyloxy)phenylpropan-2-one-based therapeutics. Issues such as bioavailability, toxicity, and pharmacokinetic properties need to be addressed through further preclinical and clinical studies. However, the growing body of research underscores the compound's potential as a valuable tool in drug discovery and its relevance to addressing unmet medical needs.

In conclusion, the latest research on 1-3-(benzyloxy)phenylpropan-2-one (CAS: 62932-75-6) highlights its multifaceted role in chemical biology and pharmaceutical sciences. From its synthesis and biological activity to its therapeutic applications, this compound continues to be a subject of intense investigation. Future studies are expected to further explore its potential, ultimately contributing to the development of novel and effective treatments for various diseases.